Cas no 1228108-74-4 (2-Bromo-6-chloro-4-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-6-chloro-4-(trifluoromethoxy)aniline
• CAS No: 1228108-74-4
• MF: C₇H₄BrClF₃NO
• MW: 290.464970588684
• MDL: MFCD16618925
• CID: 1029207
• PubChem ID: 53216220
• Update Time: 2025-10-19

2-Bromo-6-chloro-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chloro-4-(trifluoromethoxy)aniline
• AMY28387
• DIHNAXVPGYEEIO-UHFFFAOYSA-N
• AKOS015835109
• EN300-7387940
• SCHEMBL19643366
• 2-Bromo-6-chloro-4-trifluoromethoxyaniline
• CS-0060166
• PS-11360
• Benzenamine, 2-bromo-6-chloro-4-(trifluoromethoxy)-
• DTXSID20681476
• MFCD16618925
• 1228108-74-4
• DB-364866

• MDL： MFCD16618925
• Inchi： 1S/C7H4BrClF3NO/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2H,13H2
• InChI Key： DIHNAXVPGYEEIO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1N)Cl)OC(F)(F)F

Computed Properties

• Exact Mass: 288.91200
• Monoisotopic Mass: 288.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 4.16450

Additional information on 2-Bromo-6-chloro-4-(trifluoromethoxy)aniline

Comprehensive Overview of 2-Bromo-6-chloro-4-(trifluoromethoxy)aniline (CAS No. 1228108-74-4)

2-Bromo-6-chloro-4-(trifluoromethoxy)aniline (CAS No. 1228108-74-4) is a specialized aromatic amine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique combination of halogen substituents (bromo and chloro) and a trifluoromethoxy group, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural complexity and functional diversity have garnered significant attention in medicinal chemistry, particularly in the development of novel drug candidates targeting CNS disorders and inflammatory diseases.

The growing demand for halogenated anilines in modern organic synthesis has positioned 2-Bromo-6-chloro-4-(trifluoromethoxy)aniline as a compound of interest. Researchers frequently explore its reactivity in cross-coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, to construct complex heterocyclic frameworks. Recent publications highlight its role in optimizing pharmacokinetic properties of lead compounds, addressing key challenges like metabolic stability and blood-brain barrier permeability—topics frequently searched in AI-driven drug discovery platforms.

From an industrial perspective, the trifluoromethoxy moiety in this compound aligns with current trends favoring fluorine-containing pharmaceuticals, a hot topic in 2024 due to their enhanced bioavailability and target selectivity. Analytical techniques like HPLC-MS and ¹⁹F-NMR are commonly employed to characterize this compound, as evidenced by frequent searches for "CAS 1228108-74-4 analysis methods" in scientific databases. Environmental scientists also study its degradation pathways, responding to increased public interest in green chemistry and sustainable synthesis practices.

In material science applications, the electron-withdrawing nature of the trifluoromethoxy group makes this aniline derivative useful for designing organic semiconductors and liquid crystal materials. Patent literature reveals its incorporation into OLED components, correlating with rising searches for "halogenated aniline electronic materials." The compound's crystalline properties are frequently investigated through XRD studies, addressing another trending topic: structure-property relationships in functional materials.

Quality control specifications for CAS 1228108-74-4 typically require ≥98% purity, with stringent limits on residual solvents—a critical consideration for researchers querying "pharmaceutical-grade aniline derivatives." Storage recommendations emphasize protection from light and moisture, reflecting best practices for air-sensitive reagents. These operational details are increasingly sought after in online forums discussing lab-scale handling protocols.

The synthetic versatility of 2-Bromo-6-chloro-4-(trifluoromethoxy)aniline continues to inspire innovation across multiple disciplines. Its appearance in recent COVID-19 drug repurposing studies (as a potential protease inhibitor building block) demonstrates how niche chemicals gain unexpected relevance during global health crises—a phenomenon driving many 2024 search queries about "multipurpose chemical intermediates." As asymmetric synthesis and flow chemistry gain traction, this compound's role in continuous manufacturing processes is likely to expand further.